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Compound Name: 4-Fluoro-3-methoxybenzenethiol
Cat. No.: B8068408
Get Quote
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Executive Summary

CAS 1822665-11-1 is a fluorinated thiophenol derivative used primarily as a nucleophilic
scaffold in medicinal chemistry.[1] Its structural motif—combining a thiol handle with a specific
fluoro-methoxy substitution pattern—is essential for optimizing the binding affinity of small
molecules targeting Hydroxysteroid 17-Beta Dehydrogenase 13 (HSD17B13).[1]

Recent patent literature (e.g., W0O2021211974A1) highlights its utility in constructing thioether-
linked pyridine inhibitors, which mimic the protective loss-of-function variants of HSD17B13
found in human genetic studies.[1] This guide details the physicochemical properties, synthesis
protocols, and therapeutic relevance of this compound.[1]

Chemical Identity & Physicochemical Properties
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Property Data
Chemical Name 4-Fluoro-3-methoxybenzenethiol
CAS Number 1822665-11-1
Molecular Formula C7H7FOS
Molecular Weight 158.19 g/mol
Colorless to light yellow liquid or low-melting
Appearance .
solid
N Soluble in DMSO, DCM, Ethyl Acetate; Insoluble
Solubility )
in water
Acidity (pKa) ~6.5 (Thiol group)
. Air-sensitive; prone to oxidation to disulfide (1,2-
Stability

bis(4-fluoro-3-methoxyphenyl)disulfane)

Therapeutic Context: The HSD17B13 Axis

To understand the utility of CAS 1822665-11-1, one must understand the target it constructs.[1]
HSD17B13 is a lipid droplet-associated protein.[1] Loss-of-function mutations in this protein
(e.g., 1s72613567) are strongly associated with protection against liver fibrosis and cirrhosis in
NASH patients.[1]

Researchers use CAS 1822665-11-1 to synthesize inhibitors that pharmacologically replicate
this genetic protection.[1]

Mechanism of Action (Resulting Inhibitor)

o Target Engagement: The thiol moiety of CAS 1822665-11-1 forms a thioether bridge,
positioning the fluoro-methoxy phenyl ring into the hydrophobic pocket of the HSD17B13
enzyme.[1]

o Enzymatic Blockade: The inhibitor prevents the hydrolysis of retinyl esters and other lipid
substrates.[1]
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e Phenotypic Outcome: Reduction in hepatic lipid toxicity and inflammation.[1]

Small Molecule Inhibitor Induces
(Derived from CAS 1822665-11-1)
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Caption: Pharmacological intervention in the HSD17B13 pathway using inhibitors derived from
CAS 1822665-11-1.[1][2][3]

Experimental Protocols
Protocol A: Synthesis of CAS 1822665-11-1 (Precursor

Preparation)

Context: If the reagent is not available commercially, it can be synthesized from 1-fluoro-4-iodo-
2-methoxybenzene.[1]

Reagents:

1-Fluoro-4-iodo-2-methoxybenzene (1.0 eq)[1]

Potassium thioacetate (3.0 eq)[1]

Copper(l) iodide (0.1 eq)

1,10-Phenanthroline (0.2 eq)[1]

Toluene (Solvent)[1][2]

NaOH (Hydrolysis base)[1]

Step-by-Step Workflow:
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e Coupling: Dissolve aryl iodide in toluene. Add Cul, phenanthroline, and potassium
thioacetate under N2 atmosphere.

e Heating: Heat to 100°C for 16 hours. Monitor by TLC/LCMS for thioester formation.[1]

e Hydrolysis: Cool to RT. Add NaOH (3.0 eq) in Methanol/Water (4:1). Stir for 30 mins to
cleave the acetate group.

o Workup: Acidify carefully with HCI (releases H2S-like odor; work in fume hood). Extract with
Ethyl Acetate.[1][2]

 Purification: Flash chromatography (Hexane/EtOAc) to yield the free thiol.

Protocol B: Application in Inhibitor Synthesis (S_NAr
Coupling)

Context: Utilizing CAS 1822665-11-1 to attach the pharmacophore to a pyridine core (common
scaffold in HSD17B13 patents).[1]

Reagents:

Nucleophile: CAS 1822665-11-1 (1.0 eq)[1]

Electrophile: 2-bromo-6-(substituted)pyridine (1.0 eq)[1]

Base: Cesium Carbonate (Cs2COs, 2.0 eq)[1]

Solvent: N-methylmorpholine (NMM) or DMF[1]
Step-by-Step Workflow:

e Preparation: In a reaction vial, combine the bromopyridine derivative and CAS 1822665-11-
1.

o Activation: Add Cs2COs. The base deprotonates the thiol (pKa ~6.[1]5) to generate the highly
nucleophilic thiolate anion.

¢ Reaction: Heat the mixture to 130°C for 16 hours.
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o Note: High temperature is required for the S_NAr reaction on the pyridine ring if no metal
catalyst is used.[1]

¢ Quench: Cool to ambient temperature. Dilute with water and Ethyl Acetate.[1][2]

¢ [solation: Wash organic layer with brine.[1] Dry over Na=S0Oa.[1] Concentrate and purify via
HPLC.
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Caption: Synthetic route from precursor to active pharmaceutical ingredient (API) using CAS
1822665-11-1.

Handling & Stability

Critical Warning: Thiols are prone to oxidative dimerization.[1]
o Storage: Store at -20°C under an inert atmosphere (Argon or Nitrogen).
o Handling: Always handle in a fume hood. The compound has a characteristic sulfur stench.

e Quality Control: Before use, check LCMS for the presence of the disulfide dimer (Mass =
[2M-2H]).[1] If present, the dimer can be reduced back to the thiol using DTT or TCEP prior
to the coupling reaction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: CAS 1822665-11-1 (4-Fluoro-3-
methoxybenzenethiol)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8068408/docs#technical-guide-cas-1822665-11-1-4-
fluoro-3-methoxybenzenethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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